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Compound of Interest

Compound Name: 8-Chloroquinolin-3-ol
CAS No.: 25369-39-5
Cat. No.: B3028647
Get Quote
. J

Executive Summary & Core Directive

8-Chloroquinolin-3-ol is a halogenated nitrogen heterocycle commonly used as a
pharmaceutical intermediate.[1] Its disposal requires strict adherence to halogenated organic
waste protocols.[2] Improper disposal poses significant risks due to its acute oral toxicity (GHS
Category 3) and high potential for aquatic toxicity.

The Core Directive:

Never dispose of 8-Chloroquinolin-3-ol down the drain. All waste streams containing this
compound must be segregated as Halogenated Organic Waste and routed for high-temperature

incineration with flue gas scrubbing.[1][3]
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Hazard Profile & Safety Assessment

Before initiating disposal, operators must validate the hazard profile to ensure appropriate
Personal Protective Equipment (PPE) and containment strategies.

Table 1: GHS Hazard Classification & Physical

Properties
Property Specification Operational Implication
Unique identifier for waste
CAS Number 13669-67-5 _
labeling.[3]
) ) ) Risk of dust generation during
Physical State Solid (Powder/Crystalline)
transfer.[1][3]
"Toxic if swallowed."[1][3][4][5]
Acute Toxicity Category 3 (Oral) [6] Zero-tolerance for ingestion
risks.
Contact requires immediate
Irritation Skin/Eye Irritant (Cat 2) decontamination.[1][3][6][7][8]
[9]
) ] o ) Strict prohibition on sewer
Environmental Aquatic Toxicity (High) )
disposal.[1][3][10]
_ Must be incinerated to manage
Waste Class Halogenated Organic

HCI emissions.[1][3]

Required Personal Protective Equipment (PPE)[5]

o Respiratory: N95 or P100 particulate respirator if handling dry powder outside a fume hood.
o Dermal: Nitrile gloves (Double gloving recommended: 0.11 mm minimum thickness).
e Ocular: Chemical splash goggles (ANSI Z87.1 compliant).

e Body: Standard lab coat; impervious apron recommended for liquid waste consolidation.
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Waste Segregation & Containerization Logic

Proper segregation is the single most critical step in the disposal workflow. Mixing halogenated
compounds with non-halogenated solvents or incompatible oxidizers can lead to regulatory
violations and dangerous chemical reactions.

The "Halogen Rule"

Because 8-Chloroquinolin-3-ol contains a chlorine atom, it must be classified as halogenated
waste.[1]

 Why? Commercial incinerators use specific scrubbers to neutralize the acidic hydrogen
chloride (HCI) gas produced when chlorinated compounds are burned. Sending this to a
non-halogenated line risks damaging incinerator infrastructure and violating emissions
permits.

DOT Diagram: Disposal Decision Tree

The following diagram outlines the logical flow for categorizing and disposing of 8-
Chloroquinolin-3-ol waste.
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Waste Generation:
8-Chloroquinolin-3-ol
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Figure 1: Decision logic for segregating 8-Chloroquinolin-3-ol waste. Note that even if
dissolved in a non-halogenated solvent (like Methanol), the presence of the solute reclassifies
the entire mixture as Halogenated Waste.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance & Spill Debris)

Applicability: Expired pure chemical, weighing boat residues, spill cleanup materials.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a screw-top
glass jar. Avoid metal containers if the waste is potentially acidic or wet.

e Transfer:
o Perform all transfers inside a fume hood to contain dust.
o Use a disposable spatula or scoop.
e Labeling:
o Apply a hazardous waste label immediately.[11]
o Constituents: Write "8-Chloroquinolin-3-ol (Solid)".
o Hazard Checkbox: Mark "Toxic" and "Irritant".[4]

o Closure: Ensure the lid is screwed on tightly. Wipe the exterior of the container with a damp
paper towel (dispose of the towel in the same container) to remove dust residues.

Scenario B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC effluent, stock solutions.

o Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., peroxides,
nitric acid) which are incompatible with organic waste streams.

e Segregation:
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o Rule of Thumb: If 8-Chloroquinolin-3-ol is present >0.1%, the entire volume is treated as
Halogenated Organic Waste.[1]

o Do not dilute with water to try and flush it.

e Consolidation:

o Pour into the "Halogenated Solvents" waste carboy (typically green-labeled or specifically
designated).

o Use a funnel to prevent spills.

e Logging: Record the volume and the approximate concentration of 8-Chloroquinolin-3-ol on
the waste log sheet attached to the carboy.

Scenario C: Trace Contaminated Items (Sharps &
Glassware)

o Glassware: Triple rinse with a solvent capable of dissolving the compound (e.g., methanol or
acetone). Collect the first rinse as Halogenated Organic Waste (Scenario B). Subsequent
rinses can often be treated as standard solvent waste depending on local facility rules.

o Sharps/Needles: Chemically contaminated sharps must go into a rigid, puncture-resistant
"Chemically Contaminated Sharps" bin. Do not place in standard biohazard bins unless the
material is also infectious.

Emergency Spill Response

In the event of a spill during disposal:

 Isolate: Evacuate the immediate area if dust is airborne.
e Protect: Don PPE (Gloves, Goggles, N95/Respirator).

o Contain:

o Solid Spill: Cover with wet paper towels to prevent dust dispersion. Scoop up the wet
slurry and place it in the solid waste container.
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o Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

o Decontaminate: Clean the surface with soap and water; collect all cleaning materials as
hazardous waste.

Regulatory Compliance (RCRA & EPA)

While 8-Chloroquinolin-3-ol is not explicitly "P-listed” or "U-listed" by specific name in 40 CFR
261.33, it is regulated under the "Characteristic of Toxicity" and general duty clauses due to its
acute toxicity and halogen content.[1]

o Waste Determination: Generators must determine if the waste exhibits hazardous
characteristics.[11]

o EPA Waste Code Assignment:
o If the waste is ignitable (e.g., in acetone solution): DOO1.

o If the waste is purely toxic/halogenated solid: It is managed as Non-RCRA Regulated
Hazardous Waste (in some jurisdictions) or under state-specific codes for halogenated
organics.

o Best Practice: Always manage as Hazardous Chemical Waste to ensure incineration.

References

e PubChem. (n.d.).[4] 8-Chloroquinolin-3-ol Compound Summary (CID 69139).[1] National
Center for Biotechnology Information. Retrieved from [Link][3]

e European Chemicals Agency (ECHA). (n.d.). C&L Inventory: 8-Chloroquinolin-3-ol.
Retrieved from [Link][3]

» U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3028647/docs?utm_src=pdf-body#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://ehs.cornell.edu/book/export/html/1312
https://pubchem.ncbi.nlm.nih.gov/compound/8-chloroquinoline
https://www.benchchem.com/product/b3028647/docs?utm_src=pdf-body#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/69139
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3028647/docs?utm_src=pdf-body#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3028647?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8-chloroquinoline
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107290-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC109300050&countryCode=US&language=en
https://www.echemi.com/sds/4-chloro-quinoline-3-carboxylic-acid-pd180810122159.html
https://www.sigmaaldrich.com/HK/en/sds/sial/309052?userType=undefined
https://www.fishersci.com/store/msds?partNumber=O261100&productDescription=8-HYDROXYQUINOLIN+CR+ACS+100G&vendorId=VN00033897&countryCode=US&language=en
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b3028647/docs#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://www.benchchem.com/product/b3028647/docs#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://www.benchchem.com/product/b3028647/docs#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://www.benchchem.com/product/b3028647/docs#definitive-guide-to-8-chloroquinolin-3-ol-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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